Cas no 118237-85-7 (6H-Purine-6-thione,1,9-dihydro-9-[(1R,4S)-4-(hydroxymethyl)-2-cyclopenten-1-yl]-, rel-)
![6H-Purine-6-thione,1,9-dihydro-9-[(1R,4S)-4-(hydroxymethyl)-2-cyclopenten-1-yl]-, rel- structure](https://www.kuujia.com/scimg/cas/118237-85-7x300.png)
118237-85-7 structure
Product Name:6H-Purine-6-thione,1,9-dihydro-9-[(1R,4S)-4-(hydroxymethyl)-2-cyclopenten-1-yl]-, rel-
CAS No:118237-85-7
Molecular Formula:C11H12N4OS
Molecular Weight:248.30418
CID:198019
PubChem ID:3000251
6H-Purine-6-thione,1,9-dihydro-9-[(1R,4S)-4-(hydroxymethyl)-2-cyclopenten-1-yl]-, rel- Properties
Names and Identifiers
-
- 6H-Purine-6-thione,1,9-dihydro-9-[(1R,4S)-4-(hydroxymethyl)-2-cyclopenten-1-yl]-, rel-
- 9-[(1R,4S)-4-(hydroxymethyl)cyclopent-2-en-1-yl]-3H-purine-6-thione
- Carbocyclic-2',3'-didehydrodideoxy-6-mercaptopurine nucleoside
- SCHEMBL7249166
- DTXSID00152053
- [(1S,4R)-4-(6-sulfanylpurin-9-yl)cyclopent-2-en-1-yl]methanol
- 6H-Purine-6-thione, 1,9-dihydro-9-[4-(hydroxymethyl)-2-cyclopenten-1-yl]-, cis-
- 6H-Purine-6-thione, 1,9-dihydro-9-[4-(hydroxymethyl)-2-cyclopenten-1-yl]-, cis-(1)-
- NSC 613826
- C-D4-6-SH-purinenucleoside
- NSC613826
- 6H-Purine-6-thione, 1,9-dihydro-9-(4-(hydroxymethyl)-2-cyclopenten-1-yl)-, cis-
- 118237-85-7
- 6H-Purine-6-thione, 1,9-dihydro-9-(4-(hydroxymethyl)-2-cyclopenten-1-yl)-, cis-(1)-
-
- InChIKey: KPOLRAAYAVQISJ-SFYZADRCSA-N
- Inchi: InChI=1S/C11H12N4OS/c16-4-7-1-2-8(3-7)15-6-14-9-10(15)12-5-13-11(9)17/h1-2,5-8,16H,3-4H2,(H,12,13,17)/t7-,8+/m1/s1
- SMILES: OC[C@@H]1C=C[C@H](N2C=NC3C(N=CNC2=3)=S)C1
Computed Properties
- Exact Mass: 248.07318219g/mol
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 3
- Rotatable Bond Count: 2
- Monoisotopic Mass: 248.07318219g/mol
- Heavy Atom Count: 17
- Complexity: 384
- Isotope Atom Count: 0
- Defined Atom Stereocenter Count: 2
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Covalently-Bonded Unit Count: 1
- XLogP3: 0.4
- Topological Polar Surface Area: 94.5Ų
6H-Purine-6-thione,1,9-dihydro-9-[(1R,4S)-4-(hydroxymethyl)-2-cyclopenten-1-yl]-, rel- Related Literature
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Ian J. S. Fairlamb,Stephanie Grant,Gideon Grogan,David A. Maddrell,Josephine C. Nichols Org. Biomol. Chem., 2004,2, 1831-1833
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Wentao Wang,Yuchun Han,Mingyuan Gao,Yilin Wang CrystEngComm, 2013,15, 2648-2656
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Olga Konechnaya,Tomas Tejero,Orazio A. Attanasi,Stefania Santeusanio,Pedro Merino Org. Biomol. Chem., 2014,12, 8888-8901
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Stijn J. M. Van Malderen,Johannes T. van Elteren,Frank Vanhaecke J. Anal. At. Spectrom., 2015,30, 119-125
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Subhrajyoti Bhandary,Amy J. Thompson,Jack K. Clegg,Peuli Ghosh,S. R. N. Kiran Mangalampalli,Satoshi Takamizawa,Deepak Chopra Chem. Commun., 2020,56, 12841-12844
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Yunlong Zhao,Yanhui Chi,Tianyi Jiang,Xiaofeng Wei,Qian Zhao,Zhiqiang Shi,Jingmin Shi RSC Adv., 2018,8, 14084-14091
118237-85-7 (6H-Purine-6-thione,1,9-dihydro-9-[(1R,4S)-4-(hydroxymethyl)-2-cyclopenten-1-yl]-, rel-) Related Products
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